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Compound of Interest

Compound Name: CAY10464

Cat. No.: B027634

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a CAY10464 stock
solution for use in life science research. CAY10464 is a potent and selective antagonist of the
aryl hydrocarbon receptor (AhR), with a Ki of 1.4 nM in rabbit liver cytosol preparations.[1] It is
a valuable tool for studying the roles of AhR in various physiological and pathological
processes. Accurate and reproducible experimental results depend on the proper preparation
and handling of this compound.

Chemical Properties and Data

A summary of the key quantitative data for CAY10464 is presented in the table below for easy
reference.

Property Value Source
Molecular Formula C15H12CI20 [11[2]
Formula Weight 279.2 g/mol [1]
Purity >98% [1]
Formulation A crystalline solid [1]
Storage (Solid) -20°C [1]
Stability (Solid) > 4 years at -20°C [1]
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Solubility Data

The choice of an appropriate solvent is critical for preparing a stock solution. The solubility of
CAY10464 in common laboratory solvents is summarized below.

Solvent Solubility Source
DMF 30 mg/mL [1]
DMSO 30 mg/mL [1]
Ethanol 10 mg/mL [1]
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CAY10464 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10464 in dimethyl
sulfoxide (DMSO). This is a common concentration for a stock solution that can be further
diluted to working concentrations for various in vitro and in vivo experiments.

Materials:

CAY10464 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Procedure:
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Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for CAY10464 and
DMSO. Handle the compound and solvent in a well-ventilated area, preferably within a
chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab
coat, safety glasses, and chemical-resistant gloves.

Weighing CAY10464: Accurately weigh the desired amount of CAY10464 powder using a
calibrated analytical balance. To prepare 1 mL of a 10 mM stock solution, weigh out 2.792
mg of CAY10464 (Molecular Weight = 279.2 g/mol ).

Dissolving CAY10464: Transfer the weighed CAY10464 powder to a sterile amber vial or
microcentrifuge tube. Add the calculated volume of DMSO. For a 10 mM stock solution from
2.792 mg of CAY10464, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the CAY10464 is completely
dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually
inspect the solution to ensure no particulate matter remains.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber polypropylene tubes to avoid repeated freeze-thaw cycles and exposure to light.
Store the aliquots at -20°C for long-term storage. Properly label the aliquots with the
compound name, concentration, solvent, and date of preparation.

Protocol 2: Preparation of Working Solutions

This protocol describes the dilution of the 10 mM DMSO stock solution to a final working

concentration in an aqueous buffer or cell culture medium.

Materials:

10 mM CAY10464 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS) or cell culture medium

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:
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e Thaw Stock Solution: Thaw an aliquot of the 10 mM CAY10464 stock solution at room
temperature.

» Serial Dilution (if necessary): For very low working concentrations, it may be necessary to
perform an intermediate dilution of the stock solution in DMSO.

 Final Dilution: Add the appropriate volume of the 10 mM CAY10464 stock solution to the pre-
warmed aqueous buffer or cell culture medium to achieve the desired final concentration. It is
crucial to add the DMSO stock solution to the aqueous solution while gently vortexing to
prevent precipitation.

o Example for a 10 uM working concentration: To prepare 1 mL of cell culture medium with a
final CAY10464 concentration of 10 uM, add 1 pL of the 10 mM stock solution to 999 uL of
the medium.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution
is not toxic to the cells or experimental system. Typically, the final DMSO concentration
should be kept below 0.5%, and a vehicle control with the same DMSO concentration should
be included in the experiment.

o Use Immediately: It is recommended to prepare working solutions fresh for each experiment
and use them immediately, as the stability of CAY10464 in aqueous solutions for extended
periods is not guaranteed.

Mandatory Visualizations
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Caption: Workflow for CAY10464 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
CAY10464 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027634#cay10464-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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